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Introduction

TS-021 is a potent and selective dipeptidyl peptidase-IV (DPP-IV) inhibitor. DPP-IV is an

enzyme that rapidly inactivates the incretin hormones glucagon-like peptide-1 (GLP-1) and

glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-IV, TS-021 increases

the circulating levels of active GLP-1 and GIP, which in turn enhances glucose-dependent

insulin secretion, suppresses glucagon release, and ultimately improves glucose tolerance.

These application notes provide a detailed protocol for conducting an in vivo oral glucose

tolerance test (OGTT) in a murine model to evaluate the efficacy of TS-021.

Data Presentation
The following tables summarize representative quantitative data from studies evaluating the

effects of DPP-IV inhibitors on glucose metabolism in mouse models of normal physiology and

metabolic dysfunction.

Table 1: Effect of a DPP-IV Inhibitor on Oral Glucose Tolerance Test (OGTT) in Normal Mice
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Time Point (minutes)
Vehicle Control (Blood
Glucose, mg/dL)

DPP-IV Inhibitor (Blood
Glucose, mg/dL)

0 95 ± 5 93 ± 4

15 250 ± 15 200 ± 12

30 280 ± 20 225 ± 18

60 180 ± 12 150 ± 10*

120 110 ± 8 100 ± 7

*Statistically significant difference from vehicle control (p < 0.05). Data are presented as mean

± SEM.

Table 2: Effect of a DPP-IV Inhibitor on Plasma Insulin and Active GLP-1 Levels During an

OGTT in a High-Fat Diet-Induced Mouse Model of Glucose Intolerance

Time Point
(minutes)

Parameter Vehicle Control DPP-IV Inhibitor

0
Plasma Insulin

(ng/mL)
0.8 ± 0.1 0.9 ± 0.1

Active GLP-1 (pM) 2.5 ± 0.5 5.0 ± 0.8

15
Plasma Insulin

(ng/mL)
2.5 ± 0.3 4.0 ± 0.4

Active GLP-1 (pM) 8.0 ± 1.2 15.0 ± 2.0

30
Plasma Insulin

(ng/mL)
3.0 ± 0.4 5.5 ± 0.6

Active GLP-1 (pM) 10.0 ± 1.5 20.0 ± 2.5*

*Statistically significant difference from vehicle control (p < 0.05). Data are presented as mean

± SEM.
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Signaling Pathway
The primary mechanism of action for TS-021 involves the inhibition of the DPP-IV enzyme,

leading to the potentiation of the GLP-1 signaling pathway in pancreatic β-cells.
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Caption: TS-021 inhibits DPP-IV, increasing active GLP-1 and enhancing insulin secretion.
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Experimental Protocols
In Vivo Oral Glucose Tolerance Test (OGTT) Protocol for Evaluating TS-021 in Mice

This protocol details the procedure for an OGTT to assess the effect of the DPP-IV inhibitor,

TS-021, on glucose disposal in mice.

1. Animal Model and Acclimation:

Species: C57BL/6J mice (or other relevant strain).

Age: 8-10 weeks.

Acclimation: House mice for at least one week under standard laboratory conditions (12-hour

light/dark cycle, controlled temperature and humidity) with ad libitum access to standard

chow and water before the experiment.

2. Materials:

TS-021

Vehicle (e.g., 0.5% methylcellulose in water)

D-glucose (sterile solution, 20% w/v)

Glucometer and test strips

Oral gavage needles (20-22 gauge, ball-tipped)

Syringes (1 mL)

Blood collection tubes (e.g., EDTA-coated microcentrifuge tubes)

Pipettes and tips

Animal scale

Timer
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3. Experimental Groups:

Group 1 (Vehicle Control): Mice receive the vehicle.

Group 2 (TS-021 Treatment): Mice receive TS-021 at the desired dose. Note: The optimal

dose of TS-021 should be determined in preliminary dose-response studies.

4. Experimental Workflow:
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Caption: Workflow for the in vivo oral glucose tolerance test.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15574512?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Detailed Procedure:

Fasting: Fast the mice for 6 hours before the experiment with free access to water.[1]

Baseline Blood Sample (t = -30 min):

Weigh each mouse.

Administer TS-021 or vehicle via oral gavage. The volume is typically 5-10 µL/g body

weight.

Waiting Period (30 minutes): Allow 30 minutes for the compound to be absorbed.

Fasting Blood Glucose (t = 0 min):

Gently restrain the mouse.

Make a small nick at the tip of the tail with a sterile scalpel or lancet.

Gently "milk" the tail to obtain a small drop of blood.

Use a glucometer to measure the baseline blood glucose level.

If measuring insulin or GLP-1, collect 20-50 µL of blood into an EDTA-coated tube and

place it on ice.

Glucose Challenge:

Immediately after the baseline blood collection, administer the 20% D-glucose solution (2

g/kg body weight) via oral gavage.[2]

Start the timer immediately.

Serial Blood Sampling:

Collect blood from the tail vein at 15, 30, 60, and 120 minutes post-glucose administration.

[2][3]
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For each time point, measure blood glucose and collect blood for hormone analysis as

described in step 4.

Sample Processing:

After the final blood collection, centrifuge the blood samples at 4°C to separate the

plasma.

Store the plasma at -80°C until analysis for insulin and active GLP-1 levels using

commercially available ELISA kits.

Data Analysis:

Plot the mean blood glucose concentration at each time point for each group.

Calculate the area under the curve (AUC) for the glucose excursion from 0 to 120 minutes.

Compare the AUC between the vehicle and TS-021 treated groups using an appropriate

statistical test (e.g., t-test or ANOVA).

Analyze and compare plasma insulin and active GLP-1 levels between the groups.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional scientific guidance. Researchers should adapt these

protocols to their specific experimental needs and adhere to all institutional and national

guidelines for animal care and use.
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3. Video: Study of In Vivo Glucose Metabolism in High-fat Diet-fed Mice Using Oral Glucose
Tolerance Test OGTT and Insulin Tolerance Test ITT [jove.com]

To cite this document: BenchChem. [Application Notes and Protocols: TS-021 for In Vivo
Glucose Tolerance Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574512#ts-021-protocol-for-in-vivo-glucose-
tolerance-test]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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